B1576899 Dominulin-A

Dominulin-A

Cat. No.: B1576899
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dominulin-A is a linear, cationic α-helical peptide belonging to the mastoparan family, originally identified and isolated from the cuticle and venom of the social paper wasp Polistes dominulus . This peptide is composed of 17 amino acids with the sequence INWKKIAEVGGKILSSL and a molecular weight of 1854 Da . Like many mastoparans, its presence in the venom suggests a role in the wasp's innate defense system . Mastoparan family peptides are known for their amphipathic structure, which is crucial for interacting with microbial cell membranes . Research indicates that this compound exhibits potent, broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, positioning it as a compelling subject for the study of novel antimicrobial agents . Its mechanism of action, typical of many cationic antimicrobial peptides, is believed to involve disrupting the integrity of bacterial cell membranes through electrostatic interactions with negatively charged phospholipids, leading to cell death . A significant research advantage of this compound is its notably low hemolytic activity against human red blood cells, even at high concentrations . This high antimicrobial potency coupled with low cytotoxicity makes it an excellent lead compound for researching the design and optimization of new anti-infective therapeutics with an improved therapeutic index. This compound is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Properties

bioactivity

Antibacterial

sequence

INWKKIAEVGGKILSSL

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Size and Charge: this compound is smaller than enzymatic venom proteins (e.g., Hyaluronidase, DPP4) but larger than kinins like PMM1. Its acidic pI (2.21) contrasts sharply with the basic pI of PMM1 (83.54), suggesting divergent roles in venom activity .
  • Structural Similarities : this compound and Dominulin-B share identical pI values, indicating conserved physicochemical properties, but differ in molecular weight and residue count, hinting at functional divergence .

Functional Roles in Venom

  • This compound vs. Enzymatic Components: Unlike Hyaluronidase (which facilitates venom spread via tissue degradation) or DPP4 (a protease), this compound lacks enzymatic activity. Instead, its role may involve direct cytotoxicity or immune modulation, akin to mastoparan peptides in other wasp venons .
  • This compound vs. Wasp Kinins : PMM1, a kinin, induces hypotension by binding to bradykinin receptors. This compound’s acidic nature and lack of receptor-binding motifs suggest a distinct mechanism, possibly involving membrane disruption or allergenicity .

Allergenic Potential

This compound is a candidate allergen in P. dominula venom, similar to phospholipase A1 in bee venoms.

Q & A

Q. How to reconcile this compound’s in vitro potency with in vivo inefficacy?

  • Methodological Answer : Assess pharmacokinetic parameters (e.g., bioavailability, half-life) using LC-MS/MS. Modify delivery routes (e.g., intraperitoneal vs. oral) or employ prodrug strategies. Species-specific metabolic differences (e.g., cytochrome P450 activity) must be evaluated .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.